PF 3084014 hydrobromide
PF 3084014 hydrobromide
Potent γ-secretase inhibitor (IC50 values are 1.2 and 6.2 nM in whole cell and cell-free assays, respectively). Reduces Aβ in brain, CSF and plasma in mice and guinea pigs.
Brand Name:
Vulcanchem
CAS No.:
1962925-29-6
VCID:
VC0005139
InChI:
InChI=1S/C27H41F2N5O.2BrH/c1-7-8-23(32-20-10-9-18-11-19(28)12-22(29)21(18)13-20)25(35)33-24-14-34(17-31-24)27(5,6)16-30-15-26(2,3)4;;/h11-12,14,17,20,23,30,32H,7-10,13,15-16H2,1-6H3,(H,33,35);2*1H/t20-,23-;;/m0../s1
SMILES:
CCCC(C(=O)NC1=CN(C=N1)C(C)(C)CNCC(C)(C)C)NC2CCC3=C(C2)C(=CC(=C3)F)F.Br.Br
Molecular Formula:
C27H43Br2F2N5O
Molecular Weight:
651.48
PF 3084014 hydrobromide
CAS No.: 1962925-29-6
Inhibitors
VCID: VC0005139
Molecular Formula: C27H43Br2F2N5O
Molecular Weight: 651.48
| CAS No. | 1962925-29-6 |
|---|---|
| Product Name | PF 3084014 hydrobromide |
| Molecular Formula | C27H43Br2F2N5O |
| Molecular Weight | 651.48 |
| IUPAC Name | (2S)-2-[[(2S)-6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-yl]amino]-N-[1-[1-(2,2-dimethylpropylamino)-2-methylpropan-2-yl]imidazol-4-yl]pentanamide;dihydrobromide |
| Standard InChI | InChI=1S/C27H41F2N5O.2BrH/c1-7-8-23(32-20-10-9-18-11-19(28)12-22(29)21(18)13-20)25(35)33-24-14-34(17-31-24)27(5,6)16-30-15-26(2,3)4;;/h11-12,14,17,20,23,30,32H,7-10,13,15-16H2,1-6H3,(H,33,35);2*1H/t20-,23-;;/m0../s1 |
| Standard InChIKey | LXEYYZYDWLAIPW-KBVFCZPLSA-N |
| SMILES | CCCC(C(=O)NC1=CN(C=N1)C(C)(C)CNCC(C)(C)C)NC2CCC3=C(C2)C(=CC(=C3)F)F.Br.Br |
| Description | Potent γ-secretase inhibitor (IC50 values are 1.2 and 6.2 nM in whole cell and cell-free assays, respectively). Reduces Aβ in brain, CSF and plasma in mice and guinea pigs. |
| Synonyms | (2S)-2-[[(2S)-6,8-Difluoro-1,2,3,4-tetrahydro-2-naphthalenyl]amino]-N-[1-[2-[(2,2-dimethylpropyl)amino]-1,1-dimethylethyl]-1H-imidazol-4-yl]pentanamide dihydrobromide |
| PubChem Compound | 121513889 |
| Last Modified | Nov 11 2021 |
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